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Compound of Interest

Compound Name: Ethyl 2-benzylacetoacetate

Cat. No.: B018223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ethyl 2-benzylacetoacetate (CAS No: 620-79-1), systematically named ethyl 2-

benzyl-3-oxobutanoate, is a beta-keto ester with the molecular formula C₁₃H₁₆O₃.[1] Its

structure incorporates a versatile 1,3-dicarbonyl moiety, making it a valuable intermediate in

organic synthesis. It is particularly noted for its role in the production of pharmaceuticals and

fragrances.[2] A thorough understanding of its physical properties is essential for its application

in laboratory and industrial settings, ensuring proper handling, reaction control, and process

optimization. This guide provides a detailed overview of its key physical constants, the

experimental methods for their determination, and logical workflows for chemical

characterization.

Quantitative Physical Properties
The physical characteristics of Ethyl 2-benzylacetoacetate have been experimentally

determined and are summarized below. These values are critical for predicting its behavior in

various solvents and under different temperature and pressure conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b018223?utm_src=pdf-interest
https://www.benchchem.com/product/b018223?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C620791&Type=IR-SPEC&Index=1
https://wap.guidechem.com/dictionary/en/620-79-1.html
https://www.benchchem.com/product/b018223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions Source(s)

Boiling Point 276.0 °C @ 760 mmHg (1 atm) [3][4][5][6]

549.2 K @ 760 mmHg (1 atm) [7]

Density 1.036 g/mL @ 25 °C [5]

1.033 - 1.037 g/mL Not Specified [3]

1.07 g/cm³ Not Specified [4]

Molecular Weight 220.26 g/mol - [3]

Appearance Colorless oily liquid Standard Conditions [3]

Refractive Index 1.498 - 1.502 @ 20 °C [3]

Experimental Protocols
The accurate determination of physical properties relies on standardized experimental

procedures. Below are detailed protocols for measuring the boiling point and density of a liquid

compound like Ethyl 2-benzylacetoacetate.

1. Determination of Boiling Point by Distillation at Atmospheric Pressure

This method measures the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus: Round-bottom flask, distillation head (still head), condenser, thermometer with

adapter, receiving flask, heating mantle, boiling chips.

Procedure:

A sample of Ethyl 2-benzylacetoacetate (e.g., 25 mL) is placed into a dry round-bottom

flask, and a few boiling chips are added to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer is positioned within the

distillation head such that the top of the mercury bulb is level with the bottom of the side-
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arm leading to the condenser. This ensures the temperature of the vapor distilling into the

condenser is accurately measured.

Cooling water is circulated through the outer jacket of the condenser.

The heating mantle is turned on, and the liquid is heated gradually.

As the liquid boils, the vapor rises, and the temperature on the thermometer will increase.

The boiling point is recorded as the temperature that remains constant while the liquid is

actively boiling and condensing into the receiving flask.[8] This temperature plateau

represents the equilibrium point between the liquid and vapor phases at the given

atmospheric pressure.

The ambient atmospheric pressure is recorded, as boiling point is pressure-dependent.

2. Determination of Density using a Pycnometer

This protocol uses a glass flask with a precise, known volume (a pycnometer or specific gravity

bottle) to determine density by measuring mass.

Apparatus: Pycnometer (e.g., 10 mL), analytical balance (accurate to ±0.0001 g),

thermometer, temperature-controlled water bath.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass (m₁) is precisely

measured using an analytical balance.

The pycnometer is filled with distilled water of a known temperature (e.g., 25 °C) and

placed in a temperature-controlled water bath to equilibrate. The capillary stopper is

inserted, ensuring any excess water is expelled. The outside of the pycnometer is carefully

dried.

The mass of the pycnometer filled with water (m₂) is measured. The density of water

(ρ_water) at this temperature is known from standard tables.
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The pycnometer is emptied, thoroughly dried, and then filled with the sample, Ethyl 2-
benzylacetoacetate. The same temperature equilibration and drying procedure is

followed.

The mass of the pycnometer filled with the sample liquid (m₃) is measured.

The density of the sample (ρ_sample) is calculated using the formula: ρ_sample = [(m₃ -

m₁) / (m₂ - m₁)] * ρ_water

Logical and Experimental Workflows
Visualizing the process of chemical characterization provides a clear framework for research

and development activities. The following diagrams illustrate the logical flow from synthesis to

property determination.
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Caption: Logical workflow for the synthesis, purification, and characterization of a chemical

compound.
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Caption: Experimental workflow for the determination of boiling point via atmospheric

distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b018223?utm_src=pdf-body-img
https://www.benchchem.com/product/b018223?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C620791&Type=IR-SPEC&Index=1
https://wap.guidechem.com/dictionary/en/620-79-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/246929
https://pubchem.ncbi.nlm.nih.gov/compound/246929
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5370199.htm
https://www.hmdb.ca/metabolites/HMDB0040424
https://www.hmdb.ca/metabolites/HMDB0040424
https://webbook.nist.gov/cgi/cbook.cgi?ID=C620791&Mask=4
https://www.uobabylon.edu.iq/eprints/publication_10_5750_904.pdf
https://www.benchchem.com/product/b018223#physical-properties-of-ethyl-2-benzylacetoacetate-boiling-point-density
https://www.benchchem.com/product/b018223#physical-properties-of-ethyl-2-benzylacetoacetate-boiling-point-density
https://www.benchchem.com/product/b018223#physical-properties-of-ethyl-2-benzylacetoacetate-boiling-point-density
https://www.benchchem.com/product/b018223#physical-properties-of-ethyl-2-benzylacetoacetate-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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